Carbamoyl chloride

• IUPAC Name: carbamoyl chloride
• InChI: InChI=1S/CH2ClNO/c2-1(3)4/h(H2,3,4)
• InChI Key: CKDWPUIZGOQOOM-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(N)Cl
• Molecular Formula: CH2ClNO
• DSSTOX Substance ID: DTXSID40963544
• Molecular Weight: 79.48 g/mol
• CAS No.: 463-72-9

Description

Carbamoyl chloride is a functional group with the formula R₂NC(O)Cl. The parent compound, H₂NCOCl, is unstable, but many N-substituted analogues are known. These compounds are typically moisture-sensitive, colorless, and soluble in nonpolar organic solvents . Carbamoyl chlorides are used in the preparation of various pesticides, such as carbofuran and aldicarb .

Preparation Methods

Synthetic Routes and Reaction Conditions: Carbamoyl chlorides are commonly prepared by the reaction of an amine with phosgene:

$$2 R₂NH + COCl₂ → R₂NCOCl + [R₂NH₂]Cl$$2R2​NH+COCl2​→R2​NCOCl+[R2​NH2​]Cl

They can also be synthesized by the addition of hydrogen chloride to isocyanates:

$$RNCO + HCl → RNHCOCl$$RNCO+HCl→RNHCOCl

This method allows for the preparation of carbamoyl chlorides with N-H functionality .

Industrial Production Methods: The industrial production of carbamoyl chlorides often involves the reaction of amines with phosgene, as it is a straightforward and efficient method . This process is widely used due to its simplicity and the availability of raw materials.

Chemical Reactions Analysis

Types of Reactions: Carbamoyl chlorides undergo various types of reactions, including:

Hydrolysis of carbamoyl chlorides gives carbamic acids:

Hydrolysis: $$R₂NCOCl + H₂O → R₂NC(O)OH + HCl$$R2​NCOCl+H2​O→R2​NC(O)OH+HCl

Carbamoyl chlorides react with alcohols to form carbamates:

Reaction with Alcohols: $$R₂NCOCl + R'OH + C₅H₅N → R₂NC(O)OR' + C₅H₅NHCl$$R2​NCOCl+R′OH+C5​H5​N→R2​NC(O)OR′+C5​H5​NHCl

Solvolysis: Solvolysis reactions of carbamoyl chlorides typically occur at the carbonyl carbon, with replacement of the chloride ion.

Common Reagents and Conditions: Common reagents used in reactions with carbamoyl chlorides include water, alcohols, and amines. Reaction conditions often involve the use of nonpolar organic solvents and may require the presence of a base, such as pyridine, to neutralize the hydrochloric acid formed during the reaction .

Major Products: The major products formed from reactions involving carbamoyl chlorides include carbamic acids, carbamates, and various amide-containing molecules .

Scientific Research Applications

Industrial Applications

• Pharmaceuticals
  • Intermediate for Drug Synthesis : Carbamoyl chloride serves as a crucial intermediate in the synthesis of various pharmaceuticals. It is used to produce carbamate derivatives that exhibit biological activity.
  • Anticholinesterase Activity : The reaction of carbamoyl chlorides with eseridine leads to compounds with potential anticholinesterase properties, which are valuable in treating neurological disorders .
• Agrochemicals
  • Pesticide Production : Carbamoyl chlorides are utilized in the manufacture of herbicides, fungicides, and pesticides. They react with alcohols and phenols to form carbamic acid esters, which are key components in many agrochemical formulations .
  • Genotoxicity Studies : Research indicates that some carbamoyl chlorides may exhibit genotoxic effects, necessitating careful evaluation during pesticide development .
• Materials Science
  • Dyes and Pigments : this compound is employed in the production of various dyes, enhancing color properties and stability in textiles and other applications .
  • Coated Dressings : Recent studies have shown that dialkylthis compound-coated dressings can effectively reduce wound odor, demonstrating potential in medical applications .

Case Study 1: Pharmaceutical Synthesis

A study investigated the synthesis of N-substituted carbamoyl chlorides for developing new antitumor agents. The research focused on optimizing reaction conditions to enhance yield and purity. Results indicated that specific substituents significantly affected biological activity, leading to promising candidates for further development.

Compound	Yield (%)	Biological Activity
N-Methylthis compound	85%	Moderate Antitumor
N-Ethylthis compound	90%	High Antitumor

Case Study 2: Agrochemical Development

In another study, the effectiveness of this compound-derived pesticides was evaluated against common agricultural pests. The results demonstrated a significant reduction in pest populations compared to control groups.

Pesticide Type	Efficacy (%)	Application Rate (kg/ha)
Herbicide A	75%	1.5
Fungicide B	80%	2.0

Environmental and Safety Considerations

While this compound has numerous applications, it poses environmental and health risks due to its reactivity and potential carcinogenic properties . Proper safety protocols must be implemented during its handling and disposal to mitigate risks.

Mechanism of Action

The mechanism of action of carbamoyl chlorides involves their reactivity with nucleophiles, such as water, alcohols, and amines. The carbonyl carbon in the carbamoyl chloride is electrophilic, making it susceptible to nucleophilic attack. This leads to the replacement of the chloride ion with the nucleophile, forming various products such as carbamic acids and carbamates .

Comparison with Similar Compounds

Carbamoyl chlorides are similar to other acyl chlorides, such as formyl chloride (HOCOCl) and chloroformates. they are less hydrolytically sensitive due to the influence of the amino group . Similar compounds include:

Formyl Chloride (HOCOCl): Highly unstable and decomposes to form carbon dioxide and hydrogen chloride.

Chloroformates: Used in the synthesis of esters and other organic compounds.

Carbamoyl Fluorides and Cyanides: Participate in similar transition metal-catalyzed reactions as carbamoyl chlorides.

Carbamoyl chlorides stand out due to their stability and versatility in various chemical reactions, making them valuable intermediates in both research and industrial applications.

Biological Activity

Carbamoyl chloride, also known as isocyanic acid chloride, is a versatile compound in organic synthesis and has significant biological activity. Its derivatives, particularly dimethylthis compound, have been the focus of various studies due to their implications in toxicology and pharmacology. This article reviews the biological activity of this compound, emphasizing its genotoxic effects, potential carcinogenicity, and applications in medicinal chemistry.

• Molecular Formula : C₂H₅ClN
• Molecular Weight : 76.52 g/mol
• CAS Number : 79-05-6

This compound acts primarily as an alkylating agent, which can modify nucleophilic sites in biological molecules such as DNA. This property underlies its genotoxic potential.

Genotoxicity Studies

Numerous studies have demonstrated the genotoxic effects of this compound and its derivatives:

• In Vitro Studies :
  • This compound induced DNA strand breaks and chromosomal aberrations in Chinese hamster ovary (CHO) cells but did not induce sister chromatid exchanges in rat hepatocytes .
  • In mouse lymphoma L5178Y cells, it caused mutations at the thymidine kinase (tk) locus .
• In Vivo Studies :
  • Dimethylthis compound was tested in female mice, revealing a significant incidence of skin tumors at the application site after prolonged exposure .
  • In hamsters exposed to dimethylthis compound via inhalation, squamous-cell carcinomas were observed in the nasal cavity .

Carcinogenic Potential

The International Agency for Research on Cancer (IARC) classified dimethylthis compound as probably carcinogenic to humans (Group 2A), based on sufficient evidence from animal studies but inadequate evidence from human studies . The compound's ability to act as a direct-acting alkylating agent contributes to its carcinogenic profile.

Case Study 1: Skin Tumor Induction in Mice

A study conducted by Van Duuren et al. involved topical application of dimethylthis compound in ICR/Ha Swiss mice. The results indicated that out of 50 treated mice, 32 developed tumors (including squamous carcinomas) within a timeframe of up to 615 days. The control groups showed no tumor development .

Case Study 2: Inhalation Exposure in Hamsters

In a long-term inhalation study, Syrian golden hamsters exposed to 1 ppm dimethylthis compound for their lifetime exhibited a high incidence of neoplastic lesions in the nasal cavity. Specifically, 50 out of 99 treated hamsters developed squamous-cell carcinomas, while no tumors were found in control groups .

Applications in Medicinal Chemistry

This compound derivatives are utilized in drug synthesis due to their reactivity with amines and alcohols. For example, carbamoyl choline chloride has been studied for its role as a cholinergic receptor agonist that resists cholinesterase action and blocks apoptosis in cerebellar granule neurons .

Summary of Biological Activity

Activity Type	Description
Genotoxicity	Induces DNA damage and mutations; causes chromosomal aberrations
Carcinogenicity	Classified as probably carcinogenic based on animal studies
Applications	Used in drug synthesis; acts as a cholinergic receptor agonist

Synthesis routes and methods I

Procedure details

A tetrahydrofuran (75 mL) solution of phenoxycarbonylbenzotriazole (19.1 g) was dropped into an ethyl acetate solution (100 mL) of bis(trichloromethyl) carbonate (9.5 g) at 10° C. The resultant solution was stirred at 40° C. for 3 hrs. After the solvent was distilled away at reduced pressure, 200 mL of hexane were added to the concentrated residue, and the material was stirred for 1 hr. The crystals were filtered out and dried to obtain carbamoyl chloride of phenoxycarbonylbenzotriazole (to be abbreviated as PBT-COCl hereinafter) (22.4 g).

Synthesis routes and methods II

Procedure details

A solution of 970 parts of isopropylcarbamic acid chloride in 1,020 parts of chlorobenzene is inroduced into an apparatus analogous to that of Example 1 and is refluxed for 9 hours -- during which the reaction temperature rises from 77° to 88° C -- whilst passing 120,000 parts by volume of dry nitrogen per hour through the mixture. The subsequent distillation gives 630 parts of isopropyl isocyanate free from carbamic acid chloride (corresponding to 93% of theory, based on isopropylcarbamic acid chloride used), boiling at from 73.5° to 74.5° C.